Cas no 187830-21-3 (3-Hexene-2,5-dione,3,4-dimethyl-, (3Z)-)

• Product Name: 3-Hexene-2,5-dione,3,4-dimethyl-, (3Z)-
• CAS No: 187830-21-3
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 115120
• PubChem ID: 11788338
• Update Time: 2025-04-18

3-Hexene-2,5-dione,3,4-dimethyl-, (3Z)- Chemical and Physical Properties

Names and Identifiers

• 3-Hexene-2,5-dione,3,4-dimethyl-, (3Z)-
• 3-Hexene-2,5-dione, 3,4-dimethyl-, (3Z)- (9CI)
• 187830-21-3
• SCHEMBL11918237
• (Z)-3,4-dimethylhex-3-ene-2,5-dione

• Inchi： 1S/C8H12O2/c1-5(7(3)9)6(2)8(4)10/h1-4H3/b6-5-
• InChI Key： XBKXIJHVBOOZSF-WAYWQWQTSA-N
• SMILES： O=C(C)/C(/C)=C(\C(C)=O)/C

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14